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Abstract
8-Oxononanoyl-Coenzyme A (8-Oxononanoyl-CoA) is an activated fatty acid derivative

anticipated to be an intermediate in various metabolic pathways, potentially including those of

fatty acid oxidation and biosynthesis. Understanding its precise three-dimensional structure

and chemical properties is crucial for elucidating its biological functions, identifying interacting

proteins, and designing targeted therapeutic interventions. This technical guide provides a

comprehensive overview of the structural analysis of 8-Oxononanoyl-CoA. Due to the limited

availability of direct experimental data for this specific molecule, this document leverages

established principles of acyl-CoA chemistry and spectroscopic analysis of analogous

compounds to present a predictive but robust framework for its characterization. Detailed

experimental protocols for its synthesis and analysis are provided to facilitate further research.

Chemical Structure and Properties
8-Oxononanoyl-CoA is a thioester formed between 8-oxononanoic acid and Coenzyme A. The

structure comprises a C9 fatty acyl chain with a ketone group at the C8 position, linked to the

sulfhydryl group of Coenzyme A.
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A summary of the predicted physicochemical properties of 8-Oxononanoyl-CoA is presented

in Table 1. These values are calculated based on its constituent parts and are essential for

designing purification and analytical methods.

Property Predicted Value

Molecular Formula C₃₀H₄₈N₇O₁₈P₃S

Molecular Weight 907.7 g/mol

Charge at pH 7.4 -4

logP ~1.5

Hydrogen Bond Donors 9

Hydrogen Bond Acceptors 23

Synthesis of 8-Oxononanoyl-CoA
The synthesis of 8-Oxononanoyl-CoA is a two-step process involving the synthesis of 8-

oxononanoic acid followed by its conjugation to Coenzyme A.

Synthesis of 8-Oxononanoic Acid
A plausible synthetic route for 8-oxononanoic acid can be adapted from methods used for

similar oxo-acids, such as the synthesis of 7-methyl-8-oxo-nonanoic acid[1]. This involves a

nucleophilic substitution followed by ketonic cleavage.

Thioesterification with Coenzyme A
The formation of the thioester bond between 8-oxononanoic acid and Coenzyme A is a critical

step. Thioesters are key intermediates in the biosynthesis of many natural products[2]. The

general principle involves the activation of the carboxylic acid, which then reacts with the thiol

group of Coenzyme A[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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